Cas no 2280550-31-2 (benzyl N-(piperazine-1-sulfonyl)carbamate)

• Product Name: benzyl N-(piperazine-1-sulfonyl)carbamate
• CAS No: 2280550-31-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• MDL: MFCD33488851
• CID: 5612249
• PubChem ID: 165914356
• Update Time: 2023-09-04

benzyl N-(piperazine-1-sulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(piperazine-1-sulfonyl)carbamate
• 2280550-31-2
• EN300-3363220

• MDL： MFCD33488851
• Inchi： 1S/C12H17N3O4S/c16-12(19-10-11-4-2-1-3-5-11)14-20(17,18)15-8-6-13-7-9-15/h1-5,13H,6-10H2,(H,14,16)
• InChI Key： BOTOEOIRLPTNFZ-UHFFFAOYSA-N
• SMILES： S(NC(=O)OCC1C=CC=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.1Ų